Cas no 2468233-72-7 ((4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2468233-72-7
• MF: C₃₃H₂₆NOP
• MW: 483.539409160614
• CID: 5039743
• PubChem ID: 154729229
• Update Time: 2026-02-28

(4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole
• E75329
• 2468233-72-7
• [2-[(4S,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-diphenylphosphane
• (4S,5R)-2-[2-(diphenylphosphanyl)phenyl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole
• CS-0162280

• Inchi： 1S/C33H26NOP/c1-5-15-25(16-6-1)31-32(26-17-7-2-8-18-26)35-33(34-31)29-23-13-14-24-30(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-24,31-32H/t31-,32+/m0/s1
• InChI Key： CWMZMWXTKNWZSZ-AJQTZOPKSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C1=N[C@@H](C2C=CC=CC=2)[C@@H](C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 483.175201451g/mol
• Monoisotopic Mass: 483.175201451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 21.6

Additional information on (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole

Recent Advances in the Study of (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole (CAS: 2468233-72-7)

The compound (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole (CAS: 2468233-72-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in asymmetric catalysis and drug discovery. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole, with particular emphasis on its role as a chiral ligand in asymmetric hydrogenation reactions. Researchers have demonstrated that this compound exhibits exceptional enantioselectivity and catalytic efficiency in the synthesis of biologically active molecules, such as β-amino acids and pharmaceutical intermediates. The presence of both phosphine and oxazoline moieties in its structure contributes to its robust performance in these reactions.

In addition to its catalytic applications, (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole has shown promise in medicinal chemistry. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that modified versions of this ligand could selectively target cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects.

Mechanistic studies utilizing X-ray crystallography and NMR spectroscopy have provided detailed insights into the coordination chemistry of (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole. These studies reveal that the compound forms stable complexes with transition metals such as rhodium and iridium, which are crucial for its catalytic activity. The rigid backbone of the ligand ensures high stereocontrol, making it particularly valuable for the synthesis of enantiomerically pure compounds.

Looking ahead, researchers are exploring the potential of (4S,5R)-2-(2-(Diphenylphosphanyl)phenyl)-4,5-diphenyl-4,5-dihydrooxazole in other areas, including its use in photoredox catalysis and as a scaffold for the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further optimize its properties and expand its applications. The continued investigation of this compound is expected to yield significant advancements in both synthetic chemistry and drug development.